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Compound of Interest

5-Bromo-4-methyl-2-
Compound Name:
thiazolecarboxylic acid

Cat. No.: B1342414

An In-depth Technical Guide to 5-Bromo-4-methyl-2-thiazolecarboxylic acid

This technical guide provides a comprehensive overview of the chemical properties, synthesis
considerations, and applications of 5-Bromo-4-methyl-2-thiazolecarboxylic acid, tailored for
researchers, scientists, and professionals in drug development.

Core Chemical Properties

5-Bromo-4-methyl-2-thiazolecarboxylic acid is a substituted thiazole derivative with the
IUPAC name 5-bromo-4-methyl-1,3-thiazole-2-carboxylic acid. It is recognized by the CAS
Number 874509-45-2.[1][2] The compound features a bromine atom at the 5-position and a
methyl group at the 4-position of the thiazole ring, which imparts unique chemical
characteristics relevant for further synthesis.[1]

Physicochemical Data

The key quantitative properties of 5-Bromo-4-methyl-2-thiazolecarboxylic acid are
summarized in the table below. These values are critical for designing experimental conditions,
including reaction setups and purification methods.
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Property Value Source(s)

5-bromo-4-methyl-1,3-thiazole-

UPAC Name 2-carboxylic acid

CAS Number 874509-45-2 [1][2]
Molecular Formula CsHaBrNO2S [1]
Molecular Weight 222.06 g/mol [1]
Physical Form Light Brown Solid

Boiling Point 376°C at 760 mmHg [1]
Density 1.895 g/cm3 [1]
Flash Point 181.2°C [1]
Vapor Pressure 2.55E-06 mmHg at 25°C [1]
Refractive Index 1.639 [1]

N Under inert gas (Nitrogen or
Storage Conditions [1]
Argon) at 2-8°C

Melting Point Not available [1]

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 5-Bromo-
4-methyl-2-thiazolecarboxylic acid are not readily available in the cited literature.
Researchers should perform spectral analysis on their synthesized or procured samples to
confirm identity and purity. For reference, predicted *H NMR data for the related compound 5-
Bromo-4-methyl-thiazole is available.[3]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-4-methyl-2-
thiazolecarboxylic acid is not provided in the search results, a general methodology for
preparing similar thiazole carboxylic acids involves the hydrolysis of their corresponding ester
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precursors. The following protocol is adapted from the synthesis of 2-bromothiazole-5-
carboxylic acid and represents a plausible route.[4]

General Experimental Protocol: Hydrolysis of Ethyl
Thiazolecarboxylate

This protocol outlines the hydrolysis of an ethyl ester of a brominated thiazolecarboxylic acid to
yield the final carboxylic acid.

Materials:

Ethyl 5-bromo-4-methyl-2-thiazolecarboxylate (starting material)

e Sodium hydroxide (NaOH)

 Tetrahydrofuran (THF)

e Deionized water

« Hydrochloric acid (HCI), 6 M

» Ethyl acetate

e Saturated brine solution

¢ Anhydrous sodium sulfate (Naz2S0a)

Procedure:

» Dissolution: Dissolve the starting ester, ethyl 5-bromo-4-methyl-2-thiazolecarboxylate, in
tetrahydrofuran (THF).

» Saponification: Prepare an aqueous solution of sodium hydroxide. Cool the ester/THF
solution to 0°C in an ice bath. Add the NaOH solution dropwise to the ester solution.

o Reaction: Allow the reaction mixture to warm to 10°C and stir continuously for 1 hour,
monitoring the reaction progress via an appropriate method (e.g., TLC or HPLC).[4]
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» Neutralization: After the reaction is complete, neutralize the mixture with 6 M hydrochloric
acid to protonate the carboxylate salt.[4]

o Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl
acetate. Repeat the extraction three times.[4]

» Washing: Combine the organic layers and wash with a saturated brine solution.[4]

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure to yield the crude 5-Bromo-4-methyl-2-
thiazolecarboxylic acid.[4]

 Purification: The crude product can be further purified by recrystallization or column
chromatography if necessary.

Generalized Synthesis Workflow
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Caption: Generalized workflow for the synthesis of 5-Bromo-4-methyl-2-thiazolecarboxylic
acid.

Applications and Reactivity

5-Bromo-4-methyl-2-thiazolecarboxylic acid serves as a versatile building block in various
scientific and industrial fields due to its unique chemical structure and reactive sites.

o Pharmaceutical Industry: It is a key intermediate in the synthesis of novel pharmaceutical
compounds.[1] Its structure is valuable for developing drugs with potential antimicrobial and
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antifungal properties.[1] The thiazole ring is a common moiety in many biologically active

molecules.

o Agricultural Industry: In agriculture, this compound is used as a precursor for synthesizing

pesticides.[1] Its inherent antimicrobial and antifungal characteristics can be leveraged to

create effective crop protection agents.[1]

o Material Science: The compound has applications in material science for creating

functionalized polymers.[1] Incorporating this molecule into materials can impart specific

properties such as enhanced thermal stability, chemical reactivity, or selectivity.[1]
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Caption: Logical diagram of the primary application areas for 5-Bromo-4-methyl-2-

thiazolecarboxylic acid.

Safety and Handling

While specific GHS hazard codes for 5-Bromo-4-methyl-2-thiazolecarboxylic acid are not

listed in the search results, related brominated thiazole compounds often carry warnings for

skin, eye, and respiratory irritation.[5] Standard laboratory safety protocols should be strictly

followed. This includes using personal protective equipment (PPE) such as safety goggles,

gloves, and a lab coat. All handling should be performed in a well-ventilated fume hood. For

detailed safety information, consult the Safety Data Sheet (SDS) from the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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